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Compound of Interest

Compound Name: Repandiol

Cat. No.: B130060 Get Quote

Comparative Analysis of Repandiol's Cytotoxic
Activity
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic activity of Repandiol, a diepoxide

natural product isolated from the mushrooms Hydnum repandum and H. repandum var. album.

Due to a lack of publicly available structure-activity relationship (SAR) studies on a series of

Repandiol analogs, this document focuses on the biological activity of the parent compound.

The information presented is based on the foundational study by Takahashi et al. (1992).

Data Presentation: Cytotoxicity of Repandiol
Repandiol has demonstrated potent cytotoxic activity against a variety of tumor cell lines. The

following table summarizes the 50% inhibitory concentration (IC₅₀) values of Repandiol against

different cancer cell lines, as reported in the initial discovery literature.[1][2]
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Cell Line Cancer Type IC₅₀ (µg/mL)

L1210 Murine leukemia 0.008

P388 Murine leukemia 0.01

KB
Human oral epidermoid

carcinoma
0.02

A549 Human lung carcinoma 0.03

HT-29 Human colon adenocarcinoma 0.03

Experimental Protocols
The following are detailed methodologies for key experiments that are typically employed in the

evaluation of cytotoxic compounds like Repandiol. These protocols are based on standard

laboratory practices and information from related cytotoxicity studies.

Cell Culture
Cell Lines: L1210, P388, KB, A549, and HT-29 cells are obtained from a reputable cell bank

(e.g., ATCC).

Culture Medium: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal

bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

Culture Conditions: Cells are grown in a humidified incubator at 37°C with an atmosphere of

5% CO₂.

Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells/well and

incubated for 24 hours to allow for cell attachment.
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Compound Treatment: Repandiol is dissolved in a suitable solvent (e.g., DMSO) and then

diluted to various concentrations in the culture medium. The cells are then treated with these

concentrations of Repandiol and incubated for a further 48-72 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added

to each well, and the plates are incubated for another 4 hours at 37°C.

Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each

well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a

microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the untreated control

cells. The IC₅₀ value is determined by plotting the percentage of cell viability against the

concentration of Repandiol.

Visualizations
Experimental Workflow for Cytotoxicity Testing
The following diagram illustrates a typical workflow for the screening and evaluation of the

cytotoxic activity of a natural product like Repandiol.

Caption: Workflow for Repandiol isolation and cytotoxicity testing.

Signaling Pathways and Mechanism of Action
The specific signaling pathways and the precise molecular mechanism of action for Repandiol
have not been elucidated in the available scientific literature. Diepoxides are known to be

reactive electrophiles and can potentially alkylate biological macromolecules such as DNA and

proteins, which could contribute to their cytotoxic effects. However, further research is required

to determine the exact mechanism for Repandiol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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